Cas no 18433-98-2 (Pyrazine,2,5-dimethyl-3-(3-methylbutyl)-)

• Product Name: Pyrazine,2,5-dimethyl-3-(3-methylbutyl)-
• CAS No: 18433-98-2
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 122999
• PubChem ID: 519564
• Update Time: 2025-04-18

Pyrazine,2,5-dimethyl-3-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2,5-dimethyl-3-(3-methylbutyl)-
• 2-(3-Methylbutyl)-3,6-dimethylpyrazine
• 2,5-dimethyl-3-(3-methylbutyl)pyrazine
• 2,5-Dimethyl-3(3'-methylbutyl)pyrazine
• 2,5-Dimethyl-3-isoamylpyrazine
• 2,5-Dimethyl-3-isopentylpyrazine
• 2-isopentyl-3,6-dimethylpyrazine
• 3-Isoamyl-2,5-dimethylpyrazine
• 3-Isopentyl-2,5-dimethyl-pyrazine
• Pyrazine, 3-isopentyl-2,5-dimethyl-
• 3-Isopentyl-2,5-dimethylpyrazine
• isopentyldimethylpyrazine,2-isopentyl-3,6-dimethylpyrazine
• WWAYKGYKYHEINT-UHFFFAOYSA-N
• SCHEMBL6130003
• CHEMBL96244
• NS00114094
• 2-isopentyl-3,6-dimethyl pyrazine
• 18433-98-2
• Pyrazine, 2,5-dimethyl-3-(3-methylbutyl)-
• Z1861997395
• CHEBI:224373
• EN300-6491197
• AMY41533

• Inchi： 1S/C11H18N2/c1-8(2)5-6-11-10(4)12-7-9(3)13-11/h7-8H,5-6H2,1-4H3
• InChI Key： WWAYKGYKYHEINT-UHFFFAOYSA-N
• SMILES： N1C(C)=CN=C(C)C=1CCC(C)C

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines